Cas no 1244860-54-5 (methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate)

• Product Name: methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate
• CAS No: 1244860-54-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5558259
• Update Time: 2025-10-29

methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropyl-1H-benzo[d]imidazole-5-carboxylate
• methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate

• Inchi： 1S/C12H12N2O2/c1-16-12(15)8-4-5-9-10(6-8)14-11(13-9)7-2-3-7/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： YGKTXQHFHQNJJB-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC2=CC(C(OC)=O)=CC=C2N1

Additional information on methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate

Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate (CAS No. 1244860-54-5): A Comprehensive Overview

Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate (CAS No. 1244860-54-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole class, which is well-known for its diverse biological activities and therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropyl group and a carboxylate moiety, contribute to its distinct chemical properties and potential pharmacological effects.

The molecular structure of Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate consists of a benzodiazole core substituted with a cyclopropyl group at the 2-position and a carboxylate group at the 5-position. This arrangement imparts specific steric and electronic characteristics to the molecule, which are crucial for its interaction with biological targets. The benzodiazole scaffold is well-documented for its anxiolytic, sedative, and muscle relaxant properties, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in modifying the benzodiazole structure to enhance its pharmacological profile while minimizing side effects. The incorporation of a cyclopropyl group in Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate is particularly noteworthy, as this substitution can influence both the metabolic stability and binding affinity of the compound. The cyclopropyl group introduces steric hindrance that can modulate the compound's interactions with enzymes and receptors, potentially leading to improved selectivity and reduced toxicity.

One of the most compelling aspects of Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate is its potential as a lead compound for the development of novel therapeutic agents. Current research in this area has highlighted its promising activity in preclinical models, particularly in terms of its interaction with GABA receptors. The benzodiazole class of compounds exerts its effects by enhancing GABAergic neurotransmission, which makes them effective in treating conditions such as anxiety disorders and insomnia. However, traditional benzodiazolones often suffer from issues like tolerance and dependence.

The carboxylate group in Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate may play a significant role in modulating the compound's pharmacokinetic properties. Carboxylate groups are known to enhance water solubility and improve bioavailability, which are critical factors for drug efficacy. Additionally, this functional group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These properties make Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate a promising candidate for further investigation.

Recent studies have also explored the synthetic pathways for obtaining Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate with high yield and purity. The synthesis typically involves multi-step organic reactions that require careful optimization to ensure regioselectivity and minimize byproduct formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex benzodiazole core efficiently. These synthetic advancements have made it feasible to produce sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacological evaluation of Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate has revealed intriguing findings that warrant further exploration. In vitro studies have demonstrated its potent binding affinity to GABA-A receptors, suggesting that it may possess anxiolytic properties similar to those of classical benzodiazepines but with potentially improved safety profiles. Additionally, preliminary animal studies have shown promising results in models of anxiety and seizure disorders.

One notable advantage of Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate is its potential to serve as a versatile scaffold for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. This information can guide the design of analogs with enhanced potency and selectivity.

The future directions for research on Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate are multifaceted. Further preclinical studies are needed to fully elucidate its pharmacological profile and safety profile in various animal models. Additionally, exploring new synthetic strategies to optimize yield and purity will be crucial for advancing this compound towards clinical development.

Collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications. Such partnerships can provide access to resources like advanced analytical techniques and large-scale manufacturing capabilities, which are essential for bringing new drugs to market efficiently.

In conclusion, Methyl 2-cyclopropyl-1H-1,3-benzodiazole-5-carboxylate (CAS No. 1244860-54-5) represents a significant advancement in the field of pharmaceutical research due to its unique structural features and promising pharmacological properties. Its potential as a lead compound for developing novel therapeutic agents underscores the importance of continued investigation into this molecule.